N-{2-[2-(2,3-dimethylphenyl)piperidin-1-yl]-2-oxoethyl}-N-ethylprop-2-enamide

• IUPAC Name: N-[2-[2-(2,3-dimethylphenyl)piperidin-1-yl]-2-oxoethyl]-N-ethylprop-2-enamide
• InChI: InChI=1S/C20H28N2O2/c1-5-19(23)21(6-2)14-20(24)22-13-8-7-12-18(22)17-11-9-10-15(3)16(17)4/h5,9-11,18H,1,6-8,12-14H2,2-4H3
• InChI Key: CTJULCIBNJPBAC-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(=O)N1CCCCC1C2=CC=CC(=C2C)C)C(=O)C=C
• Molecular Formula: C20H28N2O2
• Molecular Weight: 328.4 g/mol

Description

N-{2-[2-(2,3-dimethylphenyl)piperidin-1-yl]-2-oxoethyl}-N-ethylprop-2-enamide, also known as U-47700, is a synthetic opioid analgesic drug that has gained attention in recent years due to its potent and dangerous effects. The compound was first synthesized in the 1970s by a pharmaceutical company, but it was never developed for medical use. Instead, it has been sold on the black market as a recreational drug, leading to numerous cases of overdose and death.

Mechanism of Action

N-{2-[2-(2,3-dimethylphenyl)piperidin-1-yl]-2-oxoethyl}-N-ethylprop-2-enamide acts as an agonist at the mu-opioid receptor, which is responsible for mediating the analgesic effects of opioids. By binding to this receptor, this compound can produce pain relief and euphoria. However, the drug also has a high potential for respiratory depression, which can lead to overdose and death.
Biochemical and Physiological Effects:
In addition to its analgesic effects, this compound has been shown to have other physiological effects. One study found that the drug can cause changes in heart rate and blood pressure, as well as alterations in gastrointestinal motility. The drug has also been shown to have effects on the immune system, including the suppression of cytokine production.

Advantages and Limitations for Lab Experiments

N-{2-[2-(2,3-dimethylphenyl)piperidin-1-yl]-2-oxoethyl}-N-ethylprop-2-enamide has several advantages as a research tool, including its potency and selectivity for the mu-opioid receptor. However, the drug also has several limitations, including its high potential for abuse and addiction, as well as its dangerous side effects.

Future Directions

There are several areas of research that could be pursued in the future with regard to N-{2-[2-(2,3-dimethylphenyl)piperidin-1-yl]-2-oxoethyl}-N-ethylprop-2-enamide. One possible direction would be to investigate the potential for developing safer and more effective analogs of the drug for use as painkillers. Another area of interest could be the study of the drug's effects on the immune system, with the goal of developing new treatments for autoimmune disorders. Finally, further research could be conducted to understand the mechanisms underlying this compound's dangerous side effects, with the goal of developing strategies to prevent or mitigate these effects.

Synthesis Methods

The synthesis of N-{2-[2-(2,3-dimethylphenyl)piperidin-1-yl]-2-oxoethyl}-N-ethylprop-2-enamide involves several steps, starting with the reaction of 2,3-dimethylphenylacetonitrile with 1-(2-chloroethyl)piperidine to form the intermediate 2,3-dimethylphenyl-1-(2-piperidin-1-yl-2-oxoethyl)amine. This intermediate is then reacted with ethyl acrylate to form the final product, this compound.

Scientific Research Applications

Despite its illicit use as a recreational drug, N-{2-[2-(2,3-dimethylphenyl)piperidin-1-yl]-2-oxoethyl}-N-ethylprop-2-enamide has also been studied in a scientific setting for its potential as a painkiller. In one study, this compound was shown to have a potency similar to that of morphine in a rat model of pain. However, the study also found that this compound had a shorter duration of action and a higher potential for abuse and addiction.